Cas no 2229340-03-6 (3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid
• CAS No: 2229340-03-6
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 6139171
• PubChem ID: 165681019
• Update Time: 2025-06-28

3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1988340
• 3-amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid
• 2229340-03-6
• 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H15NO4S/c1-14(12,13)3-2-8(7(10)11)4-6(9)5-8/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： QHTOCFOLOZWFSR-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C(=O)O)CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 106Ų

Additional information on 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid

3-Amino-1-(2-Methanesulfonylethyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid, identified by the CAS number 2229340-03-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid comprises a cyclobutane ring, which is a four-membered carbon ring, attached to an amino group and a methanesulfonylethyl substituent. The cyclobutane ring is known for its strain energy, which can influence the compound's reactivity and stability. The presence of the amino group and the methanesulfonylethyl substituent introduces additional functional groups that can participate in various chemical reactions, making this compound versatile in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid. Researchers have employed catalytic asymmetric synthesis to construct the cyclobutane ring with high enantioselectivity, which is crucial for applications in chiral drug design. These methods not only enhance the yield but also reduce the environmental impact by minimizing waste and using eco-friendly reagents.

The biological activity of 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid has been extensively studied in recent years. In vitro experiments have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting potential applications as a lead compound for developing treatments for metabolic disorders. Furthermore, studies on its pharmacokinetic properties indicate favorable absorption and bioavailability profiles, which are essential for drug candidates.

In terms of applications, 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid has shown promise as a building block for constructing more complex molecules with enhanced bioactivity. Its unique structure allows for further functionalization, enabling researchers to explore its potential as a scaffold for drug discovery programs targeting various therapeutic areas.

Recent research has also focused on the green chemistry aspects of synthesizing this compound. By utilizing renewable resources and sustainable practices, scientists aim to produce this compound on an industrial scale while maintaining eco-friendly standards. This approach aligns with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 3-Amino-1-(2-methanesulfonylethyl)cyclobutane-1-carboxylic acid stands out as a valuable compound with diverse applications in organic synthesis and pharmacology. Its structural features, coupled with recent advancements in synthetic methods and biological studies, position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry.